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Compound of Interest

Compound Name: Vellosimine

Cat. No.: B128456 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this guide

provides a comprehensive structural and functional comparison of sarpagine and ajmaline

alkaloids. These two classes of monoterpenoid indole alkaloids, sharing a common biosynthetic

origin, exhibit distinct pharmacological profiles stemming from subtle yet significant structural

differences.

At a Glance: Key Structural and Pharmacological
Distinctions
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Feature Sarpagine Alkaloids Ajmaline Alkaloids

Core Structure
Indole-fused aza-bicyclic

[3.3.1]nonane framework.

Derivative of sarpagine

structure with an additional C7-

C17 bond, forming a more rigid

cage-like structure.

Molecular Formula (Parent) Sarpagine: C₁₉H₂₂N₂O₂[1] Ajmaline: C₂₀H₂₆N₂O₂

Primary Biological Activity

Diverse activities reported,

including cytotoxicity, reversal

of multi-drug resistance, and

anti-inflammatory effects.[2]

Well-established Class Ia

antiarrhythmic agent; used in

the diagnosis of Brugada

syndrome.[3][4][5]

Mechanism of Action

Varied, depending on the

specific alkaloid and biological

context. N-methyltalpinine, a

sarpagine derivative, shows

NF-κB inhibitory activity.[2]

Primarily a voltage-gated

sodium channel blocker, also

affecting potassium and

calcium channels.[3][6][7]

Delving into the Structures: A Tale of Two Scaffolds
Sarpagine and ajmaline alkaloids originate from the same biosynthetic pathway, yet their

molecular architectures diverge to create distinct pharmacological agents.[8][9] Sarpagine

alkaloids are characterized by a distinctive polycyclic, cage-like structure built upon an indole-

fused aza-bicyclic [3.3.1]nonane framework.[10]

Ajmaline alkaloids are considered derivatives of their sarpagine precursors.[10] The defining

structural modification is the formation of a carbon-carbon bond between C7 and C17. This

additional linkage results in a more complex and rigid pentacyclic structure, which is crucial for

its specific interaction with cardiac ion channels.

Biosynthetic Relationship of Sarpagine and
Ajmaline
The following diagram illustrates the biogenetic link between sarpagine and ajmaline alkaloids,

highlighting the key enzymatic conversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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